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Compound of Interest

Compound Name: 2,6-Dimethylbenzothiazole

Cat. No.: B1265897

An In-depth Technical Guide to 2,6-
Dimethylbenzothiazole

This technical guide provides a comprehensive overview of 2,6-Dimethylbenzothiazole, a
heterocyclic organic compound of interest to researchers, scientists, and professionals in drug
development. This document details its chemical structure, nomenclature, physicochemical
properties, and provides detailed experimental protocols for its synthesis and analysis.

Chemical Structure and IUPAC Name

2,6-Dimethylbenzothiazole is a substituted benzothiazole with two methyl groups attached to
the bicyclic heteroaromatic ring system.

Chemical Structure:

The structure consists of a benzene ring fused to a thiazole ring, with methyl groups at
position 2 of the thiazole ring and position 6 of the benzene ring.

IUPAC Name: 2,6-dimethyl-1,3-benzothiazole[1]

CAS Number: 2941-71-1[1]

Molecular Formula: CoHoNS[1]
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« SMILES: CC1=CC2=C(C=C1)N=C(S2)C[2]

Physicochemical and Spectroscopic Data

The following tables summarize the key physical, chemical, and spectroscopic properties of

2,6-Dimethylbenzothiazole.

Table 1: General Properties of 2,6-Dimethylbenzothiazole

Property Value Reference
Molecular Weight 163.24 g/mol [3]
Appearance Colorlfass' to almost colorless )
clear liquid
Purity = 98% (GC) [4]
Table 2: Physical Properties of 2,6-Dimethylbenzothiazole
Property Value Reference
Boiling Point 132 °C at 20 mmHg [4]
Density 1.14 g/mL [4]
Refractive Index n20D 1.61 [4]

Solubility

For biological assays, it is
recommended to pre-dissolve
the compound in DMSO (1%

v/v final concentration).

[3]

Table 3: Predicted Properties of 2,6-Dimethylbenzothiazole
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Property Value Reference

XlogP 3.1 [2]

Predicted Collision Cross

_ 129.4 Az [2]
Section ([M+H]*)

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 2,6-Dimethylbenzothiazole are
provided below. These protocols are intended for use by trained professionals in a laboratory
setting.

Synthesis of 2,6-Dimethylbenzothiazole

A common method for the synthesis of 2-substituted benzothiazoles is the condensation of a 2-
aminothiophenol with an appropriate aldehyde or carboxylic acid derivative. The following
protocol is a general procedure for the synthesis of 2-alkylbenzothiazoles.

Protocol: Synthesis of 2-Alkylbenzothiazoles via Condensation and Oxidation

This two-step procedure involves the initial formation of a 2-alkyl-2,3-dihydrobenzo[d]thiazole
followed by oxidation to the corresponding benzothiazole.

Step 1: Preparation of 2-Alkyl-2,3-dihydrobenzo[d]thiazole

« To a stirred solution of an aliphatic aldehyde (7.5 mmol) in dichloromethane (7.5 ml), add 4A
molecular sieves (5.0 g).

e Add 2-aminothiophenol (0.63 g, 5.0 mmol) dropwise to the mixture.

 Stir the reaction mixture at room temperature for 1.5-2 hours.

o Monitor the reaction progress by thin-layer chromatography (TLC).

o Upon completion, filter the reaction mixture to remove the molecular sieves.

o Evaporate the solvent under reduced pressure.
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» Purify the residue by column chromatography on silica gel using 10% ethyl acetate/hexane
as the eluent to obtain the 2-alkyl-2,3-dihydrobenzol[d]thiazole.[5]

Step 2: Oxidation to 2-Alkylbenzothiazole

A variety of oxidizing agents can be used for this step. A mild and efficient method involves
using silica gel supported pyridinium chlorochromate (PCC).

o Dissolve the purified 2-alkyl-2,3-dihydrobenzol[d]thiazole from Step 1 in a suitable solvent
such as dichloromethane.

e Add silica gel supported PCC to the solution.

 Stir the mixture at room temperature until the starting material is consumed, as monitored by
TLC.

« Filter the reaction mixture through a pad of celite or silica gel to remove the chromium salts.
o Evaporate the solvent under reduced pressure to yield the crude 2-alkylbenzothiazole.

» Further purify the product by column chromatography or distillation if necessary.[5]

Analytical Methods

The purity and identity of 2,6-Dimethylbenzothiazole can be determined using various
analytical techniques, including High-Performance Liquid Chromatography (HPLC) and Gas
Chromatography (GC).

Protocol: HPLC Analysis of 2,6-Dimethylbenzothiazole

This protocol describes a reverse-phase HPLC method suitable for the analysis of 2,6-
Dimethylbenzothiazole.

e |nstrumentation:
o HPLC system with a UV detector

o C18 reverse-phase column (e.g., Newcrom R1)[1]
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Reagents:

o Acetonitrile (HPLC grade)

o Water (HPLC grade)

o Phosphoric acid or Formic acid (for MS compatibility)[1]
Mobile Phase Preparation:

o Prepare a suitable mixture of acetonitrile and water. A common starting point is a 50:50
(v/v) mixture.

o Acidify the mobile phase with a small amount of phosphoric acid (e.g., to a final
concentration of 0.1%). For mass spectrometry detection, use formic acid instead.[1]

Sample Preparation:

o Accurately weigh a sample of 2,6-Dimethylbenzothiazole and dissolve it in a suitable
solvent, such as acetonitrile or the mobile phase, to a known concentration.

Chromatographic Conditions:

o Column: C18 reverse-phase column

o Mobile Phase: Acetonitrile/Water with acid (isocratic or gradient elution can be optimized)
o Flow Rate: Typically 1.0 mL/min

o Detection: UV detection at a suitable wavelength (to be determined by UV scan of the
analyte)

o Injection Volume: 10-20 pL
Procedure:
o Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

o Inject the prepared sample solution.
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o Record the chromatogram and determine the retention time and peak area of 2,6-
Dimethylbenzothiazole.

o Quantification can be performed using an external standard calibration curve.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for the synthesis and characterization of
2,6-Dimethylbenzothiazole.
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Caption: General workflow for the synthesis and analysis of 2,6-Dimethylbenzothiazole.

This guide provides foundational technical information for researchers working with 2,6-
Dimethylbenzothiazole. For specific applications, further optimization of the described
protocols may be necessary. Always adhere to laboratory safety protocols when handling
chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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